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Compound of Interest

Compound Name: Ammonium phenolate
CAS No.: 5973-17-1
Cat. No.: B10825881
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ammonium phenolate, a chemical
compound with relevance in various scientific domains. While ammonium phenolate itself is a
fundamental organic salt, this document extends to related, more complex molecules that
incorporate the ammonium and phenolate moieties, reflecting the current landscape of
research and development. This guide covers the core properties of ammonium phenolate,
detailed analytical methodologies, and insights into the biological activities of structurally
related compounds, offering a valuable resource for professionals in drug discovery and
chemical research.

Core Compound Identification
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Property Value Citation(s)
Chemical Name Ammonium Phenolate [1]
CAS Number 5973-17-1 [2]
Molecular Formula CeHoaNO [2]
Molecular Weight 111.14 g/mol [2]

Phenol, ammonium salt;
Synonyms ) ] [3]
Azanium phenoxide

Synthesis and Production

A patented method for the production of ammonium phenolate involves the saturation of a
non-solvent, such as ethyl ether, with ammonia gas at room temperature. Crystalline phenol is
then introduced into this solution, leading to the formation of ammonium phenolate crystals of
a similar size to the initial phenol crystals. The resulting product is hygroscopic and requires
drying in a warm, dry air stream that contains dry ammonia gas.[4]

A generalized workflow for this synthesis is depicted below.
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A generalized workflow for the synthesis of ammonium phenolate.

Analytical Protocols: The Phenate Method for
Ammonium Determination

The phenate method, also known as the indophenol blue method, is a common and sensitive
spectrophotometric technique for the quantitative determination of ammonium (NHa*-N).[5][6]
This method is based on the reaction of ammonia with phenate (phenoxide) in an alkaline
solution in the presence of an oxidizing agent, such as hypochlorite, to form a stable blue-
colored indophenol dye. The intensity of the blue color, measured spectrophotometrically, is
directly proportional to the ammonium concentration.[5]

Experimental Protocol
Reagents:[5]
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» Phenol-alcohol reagent: Dissolve 10 g of phenol in 95% ethyl alcohol to a final volume of 100
ml. This reagent is toxic and should be handled with care.

e Sodium nitroprusside (nitroferricyanide): Dissolve 1 g of sodium nitroprusside in deionized
water to a final volume of 200 ml. Store in a dark bottle for no more than one month. This
reagent is also toxic.

» Alkaline complexing reagent: Dissolve 100 g of trisodium citrate and 5 g of sodium hydroxide
in deionized water to a final volume of 500 ml.

e Sodium hypochlorite: Use a fresh commercial bleach solution.

» Oxidizing solution: Prepare fresh daily by adding 25 ml of sodium hypochlorite solution to
100 ml of the alkaline complexing reagent.

Procedure:[5][6]

e To a 10 ml sample containing ammonium, add the prepared reagents in the following order,
mixing after each addition: phenol-alcohol reagent, sodium nitroprusside solution, and the
oxidizing solution.

» Allow the color to develop. This reaction can be accelerated by heating the solution to 35°C.

e Measure the absorbance of the solution at the appropriate wavelength for indophenol blue
(typically around 640 nm) using a spectrophotometer.

e Prepare a calibration curve using standard solutions of known ammonium concentrations to
determine the concentration in the sample.

The workflow for the phenate method is illustrated in the diagram below.
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Workflow for the phenate method of ammonium determination.

Biological Activity and Potential in Drug
Development

While specific data on the biological activity of ammonium phenolate is limited, research on
more complex molecules containing both phenolate and ammonium functional groups provides
valuable insights into their potential therapeutic applications. These related compounds have
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demonstrated a range of biological activities, including antimicrobial, antioxidant, and
anticancer effects.

Antimicrobial and Antioxidant Properties

A study on novel ammonium salts containing a sterically hindered phenolic fragment revealed
significant antimicrobial and antioxidant activity.[7][8] These "hybrid" compounds were
synthesized and tested against a panel of bacteria and fungi.

Summary of Antimicrobial Activity of Related Ammonium Salts:[7][8]

Organism Type Activity Range (uM)
Staphylococcus aureus Gram-positive bacteria 0.70 - 442
Bacillus cereus Gram-positive bacteria 0.70 - 442
Escherichia coli Gram-negative bacteria 0.70 - 442
Pseudomonas aeruginosa Gram-negative bacteria 0.70 - 442
Aspergillus niger Fungi 0.70 - 442
Trichophyton mentagrophytes Fungi 0.70 - 442
Candida albicans Fungi 0.70 - 442

The study found that phosphorylated sterically hindered phenols with an ammonium fragment
were more active against Gram-positive bacteria, while their phosphorus-free counterparts
showed higher activity against Gram-negative bacteria and fungi.[7] The most active
compounds also exhibited antioxidant properties and low cytotoxicity towards human cell lines.

[7]

Anticancer Potential and Signaling Pathways

Research into bis(phenolato) amine titanium(IV) complexes has indicated potential anticancer
activity.[9] Proteomic pathway analysis of cells treated with these complexes suggests the
induction of apoptosis. This process may be mediated through the MAPK/ERK signaling
pathway, a crucial cascade in cell proliferation, differentiation, and survival.[9] The study also
pointed to a reduction in the expression of anti-apoptotic proteins Bcl-2 and Mcl-1.[9]
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The generalized MAPK/ERK signaling pathway is depicted below.
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A simplified representation of the MAPK/ERK signaling pathway.

Toxicological Profile

The safety profile of ammonium phenolate is an important consideration for its handling and
potential applications.

GHS Hazard Statements for Ammonium Phenolate:[3]
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Code Statement
H301 Toxic if swallowed
H312 Harmful in contact with skin

Precautions for safe handling include working in a well-ventilated area, wearing suitable
protective clothing to avoid skin and eye contact, and preventing the formation of dust and
aerosols.[3]

For the parent compound, phenol, there is a high level of concern for developmental and
reproductive toxicity based on animal studies.[10] Prenatal exposure to phenol has been
associated with reduced fetal weight and viability.[10]

Conclusion

Ammonium phenolate is a foundational chemical with a well-defined identity and methods for
its synthesis and analysis. While direct research into its advanced biological applications is not
extensive, the broader class of compounds containing both ammonium and phenolate moieties
shows significant promise in areas such as antimicrobial and anticancer therapy. The insights
from these related, more complex structures provide a strong rationale for further investigation
into the potential of tailored ammonium phenolate derivatives in drug design and
development. The experimental protocols and data presented in this guide offer a solid starting
point for researchers and scientists in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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